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An In-depth Technical Guide to 3,4-o-Isopropylidene-shikimic Acid as a Chiral Building Block

Introduction
3,4-o-Isopropylidene-shikimic acid is a pivotal chiral building block in modern organic

synthesis, particularly valued in the pharmaceutical industry. As a derivative of shikimic acid, a

natural product extracted from sources like Chinese star anise (Illicium verum), it retains the

inherent chirality of the parent molecule.[1][2] The introduction of the isopropylidene group

serves to protect the vicinal diols at the C3 and C4 positions. This protection strategy enhances

the compound's stability and prevents unwanted side reactions, thereby enabling chemists to

perform selective modifications on the remaining functional groups—the C5 hydroxyl, the

carboxylic acid, and the cyclohexene ring.[3]

Its most notable application is as a key intermediate in the synthesis of the antiviral drug

oseltamivir (Tamiflu®), a potent neuraminidase inhibitor used to treat influenza A and B

infections.[4][5] The unique stereochemical arrangement of 3,4-o-Isopropylidene-shikimic
acid provides a scaffold for constructing the complex, stereochemically rich core of oseltamivir

and other bioactive molecules.[6] This guide provides a technical overview of its synthesis,

applications, and experimental protocols for researchers, scientists, and professionals in drug

development.
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The primary route to 3,4-o-Isopropylidene-shikimic acid involves the direct acetalization of

shikimic acid. The reaction utilizes an acetone equivalent, such as 2,2-dimethoxypropane, in

the presence of an acid catalyst. This reaction is thermodynamically controlled and selectively

protects the cis-diols at the C3 and C4 positions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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